Methyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-5-yl]acetate;hydrochloride

• IUPAC Name: methyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-5-yl]acetate;hydrochloride
• InChI: InChI=1S/C6H10N4O2.ClH/c1-12-6(11)2-4-8-5(3-7)10-9-4;/h2-3,7H2,1H3,(H,8,9,10);1H
• InChI Key: RFJDLDOJDMVPRV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=NC(=NN1)CN.Cl
• Molecular Formula: C6H11ClN4O2
• Molecular Weight: 206.63 g/mol

Description

Methyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-5-yl]acetate;hydrochloride is a synthetic compound that has been used in scientific research for its unique properties. This compound is also known as MTA and is a derivative of the triazole ring system. MTA has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and its potential applications in drug development. In

Scientific Research Applications

Synthesis and Structural Analysis

Methyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-5-yl]acetate;hydrochloride and its derivatives have been extensively studied for their synthesis and potential applications in various fields, including materials science and pharmaceuticals. A significant body of research focuses on the synthesis of triazoles and their structural analysis, highlighting their versatility and potential in scientific applications.

One study detailed the synthesis of polymethylated DOTA ligands, emphasizing the impact of alkyl substitution on the compounds' conformational mobility and relaxivity, showcasing the utility of these compounds in magnetic resonance imaging (MRI) applications (Ranganathan et al., 2002). Another research focused on the click synthesis of 1,4,5-trisubstituted 1,2,3-triazoles, highlighting their crystal structures and potential cytotoxicity, demonstrating the compounds' applicability in developing new materials with specific properties (Ahmed et al., 2016).

Moreover, studies on the cyclization of thiosemicarbazides to triazole and thiadiazole derivatives reveal insights into their pharmacological properties, suggesting their potential use in drug development (Maliszewska-Guz et al., 2005).

Chemical and Pharmaceutical Applications

Research into N-acetylated derivatives of methyl 5-amino-1H-[1,2,4]triazole-3-carboxylate uncovers their chemical properties and preparation methods, offering valuable information for chemical synthesis processes (Dzygiel et al., 2004).

Additionally, the reactivity of methyl (3,6‐dichloropyridazin‐4‐yl)acetate towards nucleophiles has been studied, providing insights into the molecule's behavior in different chemical reactions, which could be pivotal in designing new chemical entities with desired properties (Adembri et al., 1976).

Novel Compounds and Their Applications

The synthesis of novel compounds like 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives and their evaluation for antioxidant activity demonstrate the triazole derivatives' potential in developing new antioxidants (Yüksek et al., 2015). Furthermore, the creation and characterization of triazolylindole derivatives for antifungal activity indicate the chemical versatility of triazole compounds in addressing pharmaceutical needs (Singh & Vedi, 2014).